Cas no 56661-83-7 (2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid)

2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid structure
56661-83-7 structure
Product Name:2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid
CAS No:56661-83-7
MF:C11H7NO3S2
MW:265.308180093765
MDL:MFCD04969079
CID:376569
PubChem ID:1205037
Update Time:2025-04-19

2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • (E)-2-((2-Mercapto-4-oxothiazol-5(4H)-ylidene)methyl)benzoic acid
    • 2-[(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methyl]benzoic acid
    • Benzoic acid,2-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-
    • 2-(4-oxo-2-thioxo-thiazolidin-5-ylidenemethyl)-benzoic acid
    • 1055980-02-3
    • AKOS000408965
    • 2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid
    • 2-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzoic acid
    • 56661-83-7
    • SR-01000640200-1
    • AKOS000307466
    • 2-{[(5E)-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}BENZOIC ACID
    • HMS557B21
    • MFCD04969079
    • CCG-50858
    • (E)-2-((2-Mercapto-4-oxothiazol-5(4H)-ylidene)methyl)benzoicacid
    • AG-690/34653004
    • 2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid
    • MDL: MFCD04969079
    • Inchi: 1S/C11H7NO3S2/c13-9-8(17-11(16)12-9)5-6-3-1-2-4-7(6)10(14)15/h1-5H,(H,14,15)(H,12,13,16)/b8-5+
    • InChI Key: SGVBAFTXLZKMIP-VMPITWQZSA-N
    • SMILES: S1C(NC(/C/1=C\C1C=CC=CC=1C(=O)O)=O)=S

Computed Properties

  • Exact Mass: 264.98700
  • Monoisotopic Mass: 264.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.6
  • Refractive Index: 1.763
  • PSA: 130.83000
  • LogP: 1.72050

2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid Security Information

  • HazardClass:IRRITANT

2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Z)-(4-Oxo-2-sulfanyl-1,3-thiazol-5(4H)-ylidene)methylbenzoic Acid Pricemore >>

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